Cas no 117888-98-9 (6-bromo-3H-Imidazo[4,5-b]pyridine-7-carboxylic acid)

• Product Name: 6-bromo-3H-Imidazo[4,5-b]pyridine-7-carboxylic acid
• CAS No: 117888-98-9
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD04971952
• CID: 2115307
• PubChem ID: 2050130
• Update Time: 2025-05-26

6-bromo-3H-Imidazo[4,5-b]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3H-Imidazo[4,5-b]pyridine-7-carboxylic acid
• IFLAB-BB F1926-0038
• FMUPBLXDBFTANV-UHFFFAOYSA-N
• 117888-98-9
• F1926-0038
• SCHEMBL1665481
• P10305
• AKOS000320615
• 6-bromo-1H-imidazo[4,5-b]pyridine-7-carboxylic acid
• 6-BROMO-3H-IMIDAZO[4,5-B]PYRIDINE-7-CARBOXYLICACID
• EN300-237746
• SB10456
• DA-36450
• AB00677687-01
• 6-bromo-3H-imidazo[4,5-b]pyridine-7-carboxylic acid, AldrichCPR
• 3H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-OTHER CA INDEX NAMES:1H-Imidazo[4,5-b]pyridine-7-carboxylic acid, 6-bromo-
• Z1269213774
• AS-50467
• CS-0055233
• MFCD04971952
• SEA88898

• MDL： MFCD04971952
• Inchi： 1S/C7H4BrN3O2/c8-3-1-9-6-5(10-2-11-6)4(3)7(12)13/h1-2H,(H,12,13)(H,9,10,11)
• InChI Key： FMUPBLXDBFTANV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1C(=O)O)NC=N2

Computed Properties

• Exact Mass: 240.94869g/mol
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-bromo-3H-Imidazo[4,5-b]pyridine-7-carboxylic acid

6-Bromo-3H-Imidazo[4,5-b]pyridine-7-carboxylic Acid: A Comprehensive Overview

6-Bromo-3H-imidazo[4,5-b]pyridine-7-carboxylic acid, also known by its CAS number 117888-98-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and development. The structure of this compound is characterized by a fused imidazo[4,5-b]pyridine ring system with a bromine substituent at position 6 and a carboxylic acid group at position 7. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of 6-bromo-3H-imidazo[4,5-b]pyridine-7-carboxylic acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the imidazo[4,5-b]pyridine core. The bromination step is typically carried out using bromine or brominating agents under controlled conditions to ensure regioselectivity. The carboxylic acid group is introduced via hydrolysis of an appropriate precursor, such as an ester or nitrile.

The pharmacological properties of 6-bromo-3H-imidazo[4,5-b]pyridine-7-carboxylic acid have been extensively studied in recent years. Preclinical studies suggest that this compound exhibits potent activity against various disease targets, including cancer and inflammatory conditions. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a selective inhibitor of certain kinases involved in tumor growth and metastasis. Additionally, research has shown that the bromine substituent at position 6 plays a critical role in enhancing the compound's bioavailability and stability.

The structural versatility of imidazo[4,5-b]pyridine derivatives makes them attractive candidates for drug design. The carboxylic acid group at position 7 can be modified to create various analogs with different pharmacokinetic profiles. For instance, esterification or amidation of the carboxylic acid group can improve solubility and absorption in vivo. Recent advancements in medicinal chemistry have enabled the development of prodrugs and sustained-release formulations based on this compound.

In terms of therapeutic applications, 6-bromo-3H-imidazo[4,5-b]pyridine-7-carboxylic acid holds promise as a lead compound for anti-cancer drug development. Its ability to target specific molecular pathways makes it a valuable tool for personalized medicine. Furthermore, its unique chemical structure allows for further functionalization to enhance its efficacy and reduce off-target effects.

The future research directions for this compound are multifaceted. On one hand, ongoing clinical trials aim to evaluate its safety and efficacy in human subjects. On the other hand, computational chemistry approaches are being employed to predict the binding modes and interactions of this compound with its target proteins. Such insights will guide further optimization efforts and pave the way for the development of next-generation therapeutics.

In conclusion, 6-bromo-3H-imidazo[4,5-b]pyridine-7-carboxylic acid represents a significant advancement in the field of heterocyclic chemistry and drug discovery. Its unique structure, coupled with promising biological activities, positions it as a key player in the fight against various diseases. As research continues to unfold, this compound has the potential to make a substantial impact on modern medicine.